Cas no 638137-06-1 (2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}acetamide)

• Product Name: 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}acetamide
• CAS No: 638137-06-1
• MF: C₁₈H₁₉N₅O₄S₂
• MW: 433.504560709
• CID: 6093128
• PubChem ID: 2130230
• Update Time: 2025-06-14

2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}acetamide
• 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]acetamide
• Acetamide, 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-[4-[[(5-methyl-3-isoxazolyl)amino]sulfonyl]phenyl]-
• SMR000666263
• CHEMBL2136611
• 2-((4,6-dimethylpyrimidin-2-yl)thio)-N-(4-(N-(5-methylisoxazol-3-yl)sulfamoyl)phenyl)acetamide
• AB00874323-06
• 638137-06-1
• HMS2995E23
• 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}acetamide
• F1547-0005
• Oprea1_126671
• MLS001034110
• SR-01000274036
• AKOS002183577
• SR-01000274036-1

• Inchi： 1S/C18H19N5O4S2/c1-11-8-12(2)20-18(19-11)28-10-17(24)21-14-4-6-15(7-5-14)29(25,26)23-16-9-13(3)27-22-16/h4-9H,10H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key： KSBACMDKSDEUDM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2C=C(C)ON=2)(=O)=O)C=C1)(=O)CSC1=NC(C)=CC(C)=N1

Computed Properties

• Exact Mass: 433.08784645g/mol
• Monoisotopic Mass: 433.08784645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 161Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}acetamide

Comprehensive Overview of 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}acetamide (CAS No. 638137-06-1)

2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}acetamide, with the CAS number 638137-06-1, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The unique structural features of this molecule, including the 4,6-dimethylpyrimidin-2-yl and 5-methyl-1,2-oxazol-3-yl moieties, contribute to its potential applications in drug discovery and development.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their versatility in targeting various biological pathways. Researchers are particularly intrigued by the sulfamoylphenyl group in this compound, which is known to enhance binding affinity to specific enzymes or receptors. The presence of the acetamide linkage further adds to its stability and bioavailability, making it a promising candidate for further investigation.

The compound's CAS No. 638137-06-1 is frequently searched in academic databases and patent literature, reflecting its relevance in current research trends. One of the key questions often explored is how the 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl moiety influences the compound's pharmacokinetic properties. Studies suggest that this structural feature may improve metabolic stability, a critical factor in the development of new therapeutic agents.

Another area of interest is the potential application of 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}acetamide in addressing challenges related to antimicrobial resistance. With the global rise in resistant pathogens, researchers are actively exploring novel sulfonamide derivatives as potential alternatives to conventional antibiotics. The compound's unique structure offers a platform for designing molecules with enhanced efficacy against resistant strains.

From a synthetic chemistry perspective, the preparation of CAS No. 638137-06-1 involves multi-step reactions that highlight the importance of regioselective sulfonylation and heterocyclic coupling. These methodologies are of great interest to organic chemists, as they provide insights into optimizing yield and purity for scalable production. The compound's sulfanyl and oxazol groups also present opportunities for further functionalization, enabling the creation of analogs with tailored properties.

In the context of drug discovery, 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}acetamide has been evaluated for its potential interactions with various biological targets. Computational modeling studies suggest that the compound may exhibit affinity for enzymes involved in inflammatory pathways, sparking interest in its use for developing anti-inflammatory agents. Additionally, its sulfamoylphenyl group is being investigated for possible applications in cancer therapy, particularly in inhibiting specific protein-protein interactions.

The agrochemical industry has also taken note of this compound, particularly its potential as a plant protection agent. The 4,6-dimethylpyrimidin-2-yl moiety is known to confer herbicidal or fungicidal activity, making it a valuable scaffold for designing new crop protection solutions. With increasing demand for sustainable agriculture, researchers are exploring how CAS No. 638137-06-1 and its derivatives can contribute to eco-friendly pest management strategies.

As the scientific community continues to explore the full potential of 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}acetamide, its CAS number 638137-06-1 remains a focal point in literature searches and database queries. The compound exemplifies how strategic molecular design can yield substances with multiple potential applications, from pharmaceutical development to agricultural innovation. Future research will likely uncover additional facets of this intriguing molecule, further solidifying its place in the realm of specialized chemicals.